Cas no 320424-80-4 (3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile)

• Product Name: 3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile
• CAS No: 320424-80-4
• MDL: MFCD00127235
• CID: 4645786
• Update Time: 2025-10-28

3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLOROPHENYL)-5-[2-(DIMETHYLAMINO)VINYL]-4-ISOXAZOLECARBONITRILE
• 4-Isoxazolecarbonitrile, 3-(2-chlorophenyl)-5-[2-(dimethylamino)ethenyl]-
• 3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile

• MDL： MFCD00127235

Additional information on 3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile

Introduction to 3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile (CAS No. 320424-80-4)

3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile, with the CAS number 320424-80-4, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a chlorophenyl group and a dimethylamino vinyl moiety further enhances its potential applications in drug discovery and development.

The chemical structure of 3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile is characterized by a five-membered isoxazole ring with a cyano group at the 4-position. The 3-position is substituted with a 2-chlorophenyl group, while the 5-position is occupied by a vinyl group bearing a dimethylamino substituent. This unique arrangement of functional groups imparts the compound with distinct physicochemical properties, such as high lipophilicity and enhanced solubility in organic solvents.

Recent studies have highlighted the potential of 3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile has also demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. These findings suggest that it could be developed into a novel antibiotic to combat drug-resistant infections.

The anticancer potential of 3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile has also been explored in several preclinical studies. Research published in Cancer Research has shown that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. It has been particularly effective against breast cancer and colorectal cancer cell lines, making it a valuable lead compound for further drug development.

The pharmacokinetic properties of 3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile have been extensively studied to assess its suitability for therapeutic applications. In vivo studies in animal models have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, with moderate plasma protein binding and low clearance rates. These characteristics make it an attractive candidate for oral administration in clinical settings.

Toxicity studies have also been conducted to evaluate the safety profile of 3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile. Results from these studies indicate that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-(2-Chlorophenyl)-5-2-(dimethylamino)vinyl-4-isoxazolecarbonitrile (CAS No. 320424-80-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.